molecular formula C15H16N2O6S2 B12199774 (2-{[(2Z)-5,5-dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-2-oxoethoxy)acetic acid

(2-{[(2Z)-5,5-dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-2-oxoethoxy)acetic acid

Cat. No.: B12199774
M. Wt: 384.4 g/mol
InChI Key: NEKHEDNFGWJMRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-{[(2Z)-5,5-Dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-2-oxoethoxy)acetic acid is a sophisticated sulfur-containing heterocyclic compound offered for research and development purposes. This molecule features a complex fused tetrahydrothieno[3,4-d][1,3]thiazole core structure in a specific (Z) isomeric configuration, substituted with a phenyl group and a functionalized acetic acid side chain. The sulfone group and amide linkage within its structure contribute to its potential physicochemical properties, making it a compound of interest in various exploratory studies. Researchers can utilize this chemical as a key intermediate or building block in medicinal chemistry programs, particularly in the synthesis of novel pharmacologically active molecules. It may also serve as a crucial reference standard in analytical method development and mass spectrometry. This product is strictly for research purposes and is not intended for diagnostic, therapeutic, or any human use. Researchers should consult the product's Certificate of Analysis for detailed specifications on purity, NMR characterization, and lot-specific data.

Properties

Molecular Formula

C15H16N2O6S2

Molecular Weight

384.4 g/mol

IUPAC Name

2-[2-[(5,5-dioxo-3-phenyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene)amino]-2-oxoethoxy]acetic acid

InChI

InChI=1S/C15H16N2O6S2/c18-13(6-23-7-14(19)20)16-15-17(10-4-2-1-3-5-10)11-8-25(21,22)9-12(11)24-15/h1-5,11-12H,6-9H2,(H,19,20)

InChI Key

NEKHEDNFGWJMRP-UHFFFAOYSA-N

Canonical SMILES

C1C2C(CS1(=O)=O)SC(=NC(=O)COCC(=O)O)N2C3=CC=CC=C3

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-{[(2Z)-5,5-dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-2-oxoethoxy)acetic acid typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the thiazole ring, the introduction of the phenyl group, and the attachment of the acetic acid moiety. Specific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

(2-{[(2Z)-5,5-dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-2-oxoethoxy)acetic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

    Reduction: Reduction reactions can modify the functional groups present in the compound.

    Substitution: The phenyl group and other substituents can participate in substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. Reaction conditions such as temperature, pH, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carboxylic acids, while reduction could lead to the formation of alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (2-{[(2Z)-5,5-dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-2-oxoethoxy)acetic acid is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, this compound can be used to study enzyme interactions and metabolic pathways. Its structural features make it a valuable tool for probing biological systems.

Medicine

In medicine, (2-{[(2Z)-5,5-dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-2-oxoethoxy)acetic acid has potential applications as a drug candidate. Its ability to interact with specific molecular targets makes it a promising compound for therapeutic development.

Industry

In the industrial sector, this compound can be used in the development of new materials and chemical processes. Its versatility and reactivity make it a valuable component in various industrial applications.

Mechanism of Action

The mechanism of action of (2-{[(2Z)-5,5-dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-2-oxoethoxy)acetic acid involves its interaction with specific molecular targets. These interactions can lead to changes in cellular processes and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects.

Comparison with Similar Compounds

Structural Analogues

Piroxicam-Based HIV Integrase Inhibitors ()
  • Core structure: Piroxicam analogs feature a benzothiazine core, distinct from the tetrahydrothienothiazole in the target compound.
  • Key differences: The target compound’s sulfone group (vs. sulfonamide in piroxicam derivatives) may improve metabolic stability.
  • Pharmacological activity : Piroxicam analogs showed anti-HIV activity with EC50 values of 20–25 µM and selectivity indices (SI) >26 . Docking studies revealed interactions with HIV integrase similar to raltegravir, suggesting the target compound’s acetic acid chain could similarly engage catalytic residues .
1,2,4-Triazole-3-Thioacetic Acid Derivatives ()
  • Core structure: 1,2,4-Triazole ring vs. tetrahydrothienothiazole.
  • Key differences :
    • The triazole derivatives include methoxyphenyl substituents, whereas the target compound has an unsubstituted phenyl group.
    • Both classes feature thioacetic acid chains, but the target compound’s oxoethoxy linker may confer distinct pharmacokinetic properties.
  • Pharmacological activity : Triazole-thioacetic acids exhibit antimicrobial and antifungal activity, suggesting the target compound’s acetic acid moiety could similarly enhance cellular uptake .

Functional Group Analysis

Sulfone vs. Sulfonamide Groups
Acetic Acid Moieties
  • Both the target compound and triazole-thioacetic acids () utilize acetic acid chains, which are associated with improved solubility and membrane permeability. However, the target’s oxoethoxy spacer may reduce steric hindrance during target engagement .

Pharmacological Activity

Compound Class Core Structure Key Activity EC50/MIC Reference
Target Compound Tetrahydrothienothiazole Hypothetical antiviral N/A
Piroxicam Analogs (e.g., 13d) Benzothiazine Anti-HIV 20–25 µM
Triazole-Thioacetic Acids 1,2,4-Triazole Antimicrobial Not reported

Biological Activity

The compound (2-{[(2Z)-5,5-dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-2-oxoethoxy)acetic acid is a complex organic molecule that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This article aims to explore the biological activity of this compound, drawing from diverse research findings and case studies.

Structural Characteristics

The compound features a tetrahydrothieno structure fused with a thiazole ring, which is known to influence its biological properties. The presence of the dioxido and amino groups enhances its reactivity and potential interactions with biological targets.

Case Studies and Research Findings

Several studies provide insights into the biological activities associated with compounds structurally related to (2-{[(2Z)-5,5-dioxido-3-phenyltetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-2-oxoethoxy)acetic acid:

  • Antimicrobial Evaluation : A study assessed various thiazole derivatives for their antimicrobial activity against Gram-positive and Gram-negative bacteria. Results indicated that modifications at the 3-position of the thiazole ring significantly enhanced antimicrobial potency .
  • Cytotoxicity Against Cancer Cells : Research on thieno-thiazole derivatives revealed that specific substitutions led to increased cytotoxicity in transformed T-cells. These findings suggest that the structural elements of the compound may be critical for its anticancer activity .
  • Mechanistic Insights : Investigations into the mechanism of action of related compounds indicated that they may induce apoptosis in cancer cells through pathways involving oxidative stress and mitochondrial dysfunction .

Data Table: Summary of Biological Activities

Activity TypeRelated CompoundsObserved EffectsReferences
AntimicrobialThiazole derivativesInhibition of bacterial growth
CytotoxicityThieno-thiazole derivativesInduction of apoptosis in cancer cell lines
Anti-inflammatoryVarious thiazole compoundsModulation of inflammatory cytokine production

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.